N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide
• InChI: InChI=1S/C22H21NO3/c1-2-26-20-15-13-19(14-16-20)23-21(24)22(25,17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-16,25H,2H2,1H3,(H,23,24)
• InChI Key: VUPIXSXQTSVAGR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O
• Molecular Formula: C22H21NO3
• Molecular Weight: 347.4 g/mol

Description

N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide, also known as ethyl-2-hydroxy-2,2-diphenylacetate, is a chemical compound with potential applications in scientific research. This compound belongs to the class of diphenylacetamides and has been synthesized using various methods. Its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments have been studied. In

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide involves the inhibition of topoisomerase II activity. Topoisomerase II is an enzyme that plays a crucial role in DNA replication, transcription, and repair. Inhibition of this enzyme can lead to DNA damage and cell death. N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide binds to the DNA-topoisomerase II complex and prevents the enzyme from completing its catalytic cycle, leading to DNA damage and apoptosis.
Biochemical and Physiological Effects
N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide has been shown to exhibit cytotoxic activity against cancer cells. It has also been found to inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli. In addition, this compound has been reported to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide in laboratory experiments is its potential as an anticancer agent. Its cytotoxic activity against various cancer cell lines makes it a promising candidate for further research. However, one limitation is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide. One potential direction is to investigate its potential as a treatment for bacterial infections. Another direction is to explore its anti-inflammatory and antioxidant properties and their potential applications in treating various diseases. Additionally, further studies could be conducted to optimize the synthesis method and improve the compound's solubility in water, making it more viable for laboratory experiments.

Synthesis Methods

N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide has been synthesized using various methods. One of the most commonly used methods involves the reaction of ethyl 2-bromo-2,2-diphenylacetate with 4-ethoxyaniline in the presence of a base such as potassium carbonate. The resulting product is then hydrolyzed using hydrochloric acid to obtain the desired compound.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide has been used in scientific research for various purposes. One of the main applications is as a potential anticancer agent. Studies have shown that this compound exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. It is believed to induce apoptosis in cancer cells by inhibiting the activity of the enzyme topoisomerase II.